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Compound of Interest

Cobalt(ll) tetrafluoroborate
Compound Name:

hexahydrate

Cat. No.: B102891

Cobalt(ll) Tetrafluoroborate Hexahydrate: A
Technical Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data and handling precautions for
Cobalt(ll) tetrafluoroborate hexahydrate. The information is intended to support safe
laboratory practices and ensure the well-being of personnel working with this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Cobalt(ll) tetrafluoroborate
hexahydrate is presented in the table below. This data is essential for understanding the
substance's behavior under various laboratory conditions.
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Property Value Reference
Chemical Formula B2CoFsH120s6 [1112][3]
Molecular Weight 340.63 g/mol [11[2][3]

Red-orange to brown crystals
Appearance

or powder
Purity >96-99% [3]
CAS Number 15684-35-2 [1]12113]
Store at room temperature in a
Storage dry, cool, and well-ventilated [2]

area.

Hazard Identification and Classification

Cobalt(ll) tetrafluoroborate hexahydrate is classified as a hazardous substance under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1] It is crucial
to understand these hazards to implement appropriate safety measures.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

GHS Hazard Pictograms and Meanings
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The following diagram illustrates the GHS pictograms associated with Cobalt(ll)
tetrafluoroborate hexahydrate and their corresponding hazard indications.

Caption: GHS Pictograms for Cobalt(ll) tetrafluoroborate hexahydrate.

Experimental Protocols for Toxicity Assessment

While specific acute toxicity studies for Cobalt(ll) tetrafluoroborate hexahydrate are not
readily available in the public domain, the "Acute Toxicity, Category 4" classification indicates
that its toxicity has been determined through standardized experimental protocols. The
following methodologies, based on OECD guidelines, represent the likely approach for such an
assessment.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is used to estimate the acute oral toxicity of a substance.

e Principle: A stepwise procedure is used with a small number of animals per step. The
outcome of each step (mortality or survival) determines the dosage for the next step. The
goal is to classify the substance into a specific toxicity class rather than determining a
precise LD50 value.

» Animal Model: Typically, young adult female rats are used.

e Procedure:

[¢]

Animals are fasted prior to dosing.
o Asingle dose of the substance is administered by gavage.

o The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg body weight).

o Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

o Based on the number of mortalities within a specified period, the next step may involve
dosing at a higher or lower fixed dose level.
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Acute Dermal Toxicity - OECD Guideline 402

This guideline outlines the procedure for assessing acute toxicity via skin contact.

e Principle: A single dose of the substance is applied to the skin of several experimental
animals.

e Animal Model: Albino rabbits or rats are commonly used.

e Procedure:

[¢]

The fur is clipped from the dorsal area of the trunk of the test animals.

[¢]

The test substance is applied uniformly over an area of at least 10% of the body surface
area.

[e]

The treated area is covered with a porous gauze dressing for 24 hours.

[e]

After the exposure period, the residual test substance is removed.

o

Animals are observed for mortality and signs of toxicity for 14 days.

Acute Inhalation Toxicity - OECD Guideline 403

This method is used to determine the health hazards of short-term exposure to an airborne
substance.

¢ Principle: Animals are exposed to the substance, typically as a dust or aerosol, in a whole-
body or nose-only inhalation chamber for a defined period (usually 4 hours).

e Animal Model: Rats are the preferred species.
e Procedure:

o The test substance is dispersed in the air of an exposure chamber at a specific
concentration.

o Animals are exposed to the test atmosphere for a fixed duration.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Multiple concentration groups are typically used to determine a concentration-response

relationship.

o Animals are observed for signs of toxicity and mortality during and after exposure for at

least 14 days.

Handling Precautions and Personal Protective
Equipment (PPE)

Due to the hazardous nature of Cobalt(ll) tetrafluoroborate hexahydrate, strict adherence to

safety protocols and the use of appropriate personal protective equipment are mandatory.

Required Personal Protective Equipment (PPE)

The following diagram outlines the necessary PPE for handling this substance.

Required Personal Protective Equipment

Handling Cobalt(ll) tetrafluoroborate hexahydrate

Respiratory Protection
(Use in a chemical fume hood.

Skin Protection
(Chemical safety goggles and face shield) (Chemical-resistant gloves, lab coat, and apron) If ventilation is inadequate, use a NIOSH-approved respirator.)

[ Eye and Face Protection

Click to download full resolution via product page

Caption: Required PPE for handling Cobalt(ll) tetrafluoroborate hexahydrate.

Safe Handling Practices:

e Ventilation: Always handle this substance in a well-ventilated area, preferably within a

certified chemical fume hood.
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e Avoid Contact: Prevent contact with skin, eyes, and clothing.

e Do Not Ingest or Inhale: Avoid breathing dust, fumes, or mists. Do not eat, drink, or smoke in
areas where this chemical is handled or stored.

e Hygiene: Wash hands thoroughly after handling. Remove contaminated clothing and wash it
before reuse.

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents, acids, and bases.

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical. The following
workflow provides a logical sequence of steps for emergency response.

Emergency Response Workflow for Spills and Exposure
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Emergency Response Workflow

Spill or Exposure Occurs

If Inhaled Ifin Eyes If Swallowed

A A

Y
Fo— in Contact: ye Contact: Ingestion:
y p— Skin Contact Eye Contact Ingesti
Evacuate Immediate Area Move to 'resﬁ et Remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
Alert others . o Flush skin with plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Rinse mouth.
Seek medical attention. s "

Seek immediate medical attention. Seek immediate medical attention. eek immediate medical attentiol

o

or Spill Response

Y

Don Appropriate PPE

Y

Contain Spill
(Use absorbent material like sand or vermiculite)

Y

Collect Spilled Material
(Place in a sealed container for disposal)

Y

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Emergency response workflow for spills and exposure incidents.
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Disposal Considerations

Dispose of Cobalt(ll) tetrafluoroborate hexahydrate and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not allow this
chemical to enter the environment.

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. Always refer to the most current Safety Data Sheet (SDS) for this product before
use and ensure that all personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. oecd.org [oecd.org]

3. Acute Dermal Toxicity OECD 402 - Toxicology IND Services [toxicology-ind.com]

 To cite this document: BenchChem. [Cobalt(ll) tetrafluoroborate hexahydrate safety data
sheet and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b102891#cobalt-ii-tetrafluoroborate-hexahydrate-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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